Cas no 14543-45-4 (4-Amino-3-mercaptobenzoic acid)

4-Amino-3-mercaptobenzoic acid is a heterocyclic compound featuring both amino and thiol functional groups on a benzoic acid scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of the thiol group allows for selective conjugation or metal chelation, while the carboxylic acid and amine functionalities enable further derivatization. Its stability under controlled conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The compound is commonly employed in the development of bioactive molecules and materials requiring precise functional group manipulation.
4-Amino-3-mercaptobenzoic acid structure
14543-45-4 structure
Product Name:4-Amino-3-mercaptobenzoic acid
CAS No:14543-45-4
MF:C7H7NO2S
MW:169.200980424881
MDL:MFCD07787433
CID:49851
PubChem ID:598058
Update Time:2025-06-10

4-Amino-3-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-mercaptobenzoic acid
    • 4-amino-3-mercaptoBenzoic acid hydrochloride
    • 4-amino-3-sulfanylbenzoic acid
    • 3-Mercapto-4-aminobenzoic Acid
    • 4-Amino-3-mercapto-benzoesaeure
    • 4-amino-3-thio-benzoic acid
    • 4-azanyl-3-sulfanyl-benzoic acid
    • BB_SC-5037
    • 4-AMINO-3-SULFANYLBENZENECARBOXYLIC ACID
    • 4-AMINO-3-MERCAPTOBENZOIC ACID 98+%
    • 14543-45-4
    • Benzoic acid, 4-amino-3-mercapto-
    • FT-0600631
    • EN300-102436
    • 3-mercapto-4-amino-benzoic acid
    • AKOS006284942
    • D75733
    • 4-amino-3-mercapto-benzoic acid
    • 4-amino-3-sulfanyl-benzoic acid
    • AC-22975
    • CS-0096381
    • DTXSID20344579
    • MFCD07787433
    • SCHEMBL76426
    • 4-amino-3-mercaptobenzoicacid
    • A808369
    • 4-Amino-3-sulfanylbenzoic acid #
    • DB-006642
    • STK802267
    • DTXCID80295654
    • BBL030856
    • MDL: MFCD07787433
    • Inchi: 1S/C7H7NO2S/c8-5-2-1-4(7(9)10)3-6(5)11/h1-3,11H,8H2,(H,9,10)
    • InChI Key: MHIJDDIBBUUVMD-UHFFFAOYSA-N
    • SMILES: SC1C=C(C(=O)O)C=CC=1N

Computed Properties

  • Exact Mass: 169.02000
  • Monoisotopic Mass: 169.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.3A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.448
  • Boiling Point: 383.333 °C at 760 mmHg
  • Flash Point: 185.633 °C
  • Refractive Index: 1.708
  • PSA: 102.12000
  • LogP: 1.83690

4-Amino-3-mercaptobenzoic acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Amino-3-mercaptobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A295515-250mg
4-Amino-3-mercaptobenzoic acid
14543-45-4
250mg
$ 405.00 2022-06-08
TRC
A295515-500mg
4-Amino-3-mercaptobenzoic acid
14543-45-4
500mg
$ 670.00 2022-06-08
TRC
A295515-1000mg
4-Amino-3-mercaptobenzoic acid
14543-45-4
1g
$ 1075.00 2022-06-08
Chemenu
CM156316-1g
4-Amino-3-mercaptobenzoic acid
14543-45-4 95%
1g
$608 2021-06-17
Ambeed
A260063-1g
4-Amino-3-mercaptobenzoic acid
14543-45-4 97%
1g
$376.0 2025-02-21
Chemenu
CM156316-1g
4-Amino-3-mercaptobenzoic acid
14543-45-4 95%
1g
$346 2022-12-31
Ambeed
A260063-100mg
4-Amino-3-mercaptobenzoic acid
14543-45-4 97%
100mg
$113.0 2025-02-21
Ambeed
A260063-250mg
4-Amino-3-mercaptobenzoic acid
14543-45-4 97%
250mg
$157.0 2025-02-21
Ambeed
A260063-5g
4-Amino-3-mercaptobenzoic acid
14543-45-4 97%
5g
$1035.0 2025-02-21
abcr
AB514022-250 mg
4-Amino-3-mercaptobenzoic acid; .
14543-45-4
250MG
€275.60 2023-04-18

4-Amino-3-mercaptobenzoic acid Related Literature

Additional information on 4-Amino-3-mercaptobenzoic acid

4-Amino-3-Mercaptobenzoic Acid (CAS No. 14543-45-4)

4-Amino-3-Mercaptobenzoic Acid, also known as CAS No. 14543-45-4, is a versatile compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes an amino group (-NH2) at the 4-position and a mercapto group (-SH) at the 3-position on a benzoic acid backbone. The combination of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations and biological interactions.

The synthesis of 4-Amino-3-Mercaptobenzoic Acid typically involves multi-step processes, often starting from benzoic acid derivatives. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, such as using catalytic hydrogenation or enzymatic reactions, to minimize environmental impact while maintaining the quality of the final product.

In terms of applications, 4-Amino-3-Mercaptobenzoic Acid has shown great promise in the field of drug discovery. Its ability to act as a precursor for bioactive molecules has led to its use in the development of anti-inflammatory agents, antioxidants, and even potential anticancer drugs. For instance, a study published in 2023 highlighted its role in synthesizing compounds that exhibit selective cytotoxicity against cancer cells, making it a valuable tool in oncology research.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its thiol group (-SH) enables it to participate in click chemistry reactions, which are widely used for constructing complex molecular architectures. Recent advancements in nanotechnology have leveraged this property to develop novel materials with enhanced mechanical and electronic properties. For example, researchers have utilized 4-Amino-3-Mercaptobenzoic Acid to create self-healing polymers and advanced sensors with unprecedented sensitivity.

The biological activity of 4-Amino-3-Mercaptobenzoic Acid is another area of intense research interest. Studies have demonstrated its ability to modulate cellular signaling pathways and interact with key proteins involved in disease progression. A 2022 study revealed its potential as a modulator of the NF-kB pathway, which is implicated in inflammation and immune responses. This finding opens new avenues for its use in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

In conclusion, 4-Amino-3-Mercaptobenzoic Acid (CAS No. 14543-45-4) is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, material development, and beyond. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an even more significant role in advancing scientific progress.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD